2-Cyclopropyl-4-[4-(5-ethylpyrimidin-2-yl)oxypiperidin-1-yl]pyrimidine

• IUPAC Name: 2-cyclopropyl-4-[4-(5-ethylpyrimidin-2-yl)oxypiperidin-1-yl]pyrimidine
• InChI: InChI=1S/C18H23N5O/c1-2-13-11-20-18(21-12-13)24-15-6-9-23(10-7-15)16-5-8-19-17(22-16)14-3-4-14/h5,8,11-12,14-15H,2-4,6-7,9-10H2,1H3
• InChI Key: MEAMMWHPUMLPGB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C(N=C1)OC2CCN(CC2)C3=NC(=NC=C3)C4CC4
• Molecular Formula: C18H23N5O
• Molecular Weight: 325.4 g/mol

Description

The compound “2-Cyclopropyl-4-[4-(5-ethylpyrimidin-2-yl)oxypiperidin-1-yl]pyrimidine” is a complex organic molecule. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a piperidine ring, which is a six-membered ring with one nitrogen atom. The presence of these heterocyclic rings suggests that this compound may have biological activity.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrimidine and piperidine rings in separate steps, followed by their connection via a suitable linker. The exact synthetic route would depend on the specific reagents and conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrimidine and piperidine rings, as well as the cyclopropyl group. The ethyl group attached to the pyrimidine ring would likely confer some degree of lipophilicity to the molecule.

Chemical Reactions Analysis

As an organic compound containing heterocyclic rings, this molecule could potentially undergo a variety of chemical reactions. These might include electrophilic aromatic substitution on the pyrimidine ring or nucleophilic substitution on the piperidine ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the ethyl group could increase its lipophilicity, potentially affecting its solubility and distribution in the body.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological targets. Given the presence of the pyrimidine and piperidine rings, it’s possible that it could interact with a variety of enzymes or receptors in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. As with any chemical compound, appropriate precautions should be taken when handling it to avoid potential health risks.

Future Directions

Future research on this compound could involve further exploration of its synthesis, as well as investigation of its biological activity and potential therapeutic applications.